![molecular formula C20H34O2 B1245488 Polasol B](/img/structure/B1245488.png)
Polasol B
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Overview
Description
Polasol B is a natural product found in Epipolasis with data available.
Scientific Research Applications
DNA Polymerase Inhibition and Cancer Research : Policosanol has been studied for its inhibitory effects on DNA polymerase and inflammation, which is relevant in cancer research. It selectively inhibits the activity of animal DNA polymerases but does not affect plant or prokaryotic DNA polymerases. This selective inhibition suggests its potential as a chemotherapeutic agent for inflammation and cancer treatment (Maeda et al., 2010).
Cholesterol Biosynthesis and Cardiovascular Health : Research on policosanol shows it inhibits cholesterol biosynthesis and enhances low-density lipoprotein (LDL) processing in cultured human fibroblasts. This property could have significant implications for cardiovascular health and the management of conditions like hypercholesterolemia (Menéndez et al., 1994).
Platelet Aggregation and Thrombosis : Policosanol has been observed to influence platelet aggregation in rats, which is a key factor in the prevention of thrombotic events. Depending on the dose, policosanol inhibited the decrease in circulating platelet counts and collagen-induced malondialdehyde concentration in plasma (Arruzazabala et al., 1993).
Neuroprotective Effects : Studies suggest that policosanol might have neuroprotective effects, as indicated by its role in protecting against cerebral ischemia in Mongolian gerbils. This could have implications for stroke prevention and treatment (Arruzazabala et al., 1993).
Comparison with Other Lipid-Lowering Agents : Policosanol has been compared with other lipid-lowering drugs like lovastatin. Studies have shown that policosanol's effects on inhibiting smooth muscle cell proliferation and intimal thickening in rabbits were slightly better than those of lovastatin, suggesting its potential as an effective alternative in treating hypercholesterolemia (Noa et al., 1999).
Properties
Molecular Formula |
C20H34O2 |
---|---|
Molecular Weight |
306.5 g/mol |
IUPAC Name |
(1S,3aS,5R,8aR)-1-(2-hydroxy-6-methylhept-5-en-2-yl)-3a,6-dimethyl-2,3,4,5,8,8a-hexahydro-1H-azulen-5-ol |
InChI |
InChI=1S/C20H34O2/c1-14(2)7-6-11-20(5,22)17-10-12-19(4)13-18(21)15(3)8-9-16(17)19/h7-8,16-18,21-22H,6,9-13H2,1-5H3/t16-,17+,18-,19+,20?/m1/s1 |
InChI Key |
HMWIFHMCICZXSO-SFDMMAKQSA-N |
Isomeric SMILES |
CC1=CC[C@@H]2[C@H](CC[C@]2(C[C@H]1O)C)C(C)(CCC=C(C)C)O |
Canonical SMILES |
CC1=CCC2C(CCC2(CC1O)C)C(C)(CCC=C(C)C)O |
synonyms |
polasol B |
Origin of Product |
United States |
Retrosynthesis Analysis
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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